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Compound of Interest

3,4-Dichloro-3',5'-
Compound Name:
dimethoxybenzophenone

Cat. No.: B1359025

Technical Guide: 4-Chloro-3',4'-
dimethoxybenzophenone

Chemical Structure:

IUPAC Name: (4-Chlorophenyl)(3,4-dimethoxyphenyl)methanone
CAS Number: 116412-83-0[1][2]
Molecular Formula: C1sH13ClO3[1][2]

Molecular Weight: 276.71 g/mol [1][3]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Chloro-3',4'-

dimethoxybenzophenone.
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Property Value Reference

Appearance Pale green solid [2]

Melting Point 110.5-111.5°C [4]
Chloroform, Dichloromethane,

Solubility DMSO, Ethyl Acetate, [2]
Methanol

Storage Temperature 2-8°C [2]

LogP 3.58820 [5]

Topological Polar Surface Area  35.53 A2

[5]

Synthesis

4-Chloro-3',4'-dimethoxybenzophenone can be synthesized via a Friedel-Crafts acylation

reaction. The following workflow illustrates the synthesis process.
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Caption: Synthesis workflow for 4-Chloro-3',4'-dimethoxybenzophenone.
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Experimental Protocols

Synthesis of 4-Chloro-3',4'-dimethoxybenzophenone via Friedel-Crafts Acylation[4]

o Materials:

o p-Chlorobenzoyl chloride (5.25 g, 0.03 mol)

o Veratrole (4.56 g, 0.033 mol)

o Anhydrous FeCls (8 mg, 0.16 mol%)

o Graphite (250 mg)

o 1,1,2,2-Tetrachloroethane (TCE)

o Saturated NaHCOs solution

o 15% Ethyl acetate/Heptane

e Procedure:

o Aslurry of p-chlorobenzoyl chloride, veratrole, anhydrous FeCls, and graphite in TCE is
prepared in a suitable reaction vessel.

o The reaction mixture is heated at reflux temperature for 8 hours.

o After cooling to room temperature, the mixture is filtered.

o The filtrate is washed with a saturated NaHCO:3 solution.

o The organic layer is concentrated in vacuo to yield an oil residue.

o The residue is triturated with 15% ethyl acetate/heptane to give the final product as a
white solid.

o The resulting solid is collected, yielding 7.0 g (84.3%) of 4-Chloro-3',4'-
dimethoxybenzophenone.
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Analytical Data

While specific spectral data for 4-Chloro-3',4'-dimethoxybenzophenone is not readily available
in public databases, the following analytical technique has been reported for its analysis:

» High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
used for the analysis of 4-Chloro-3',4'-dimethoxybenzophenone. The mobile phase typically
consists of acetonitrile, water, and an acid modifier like phosphoric acid or formic acid for MS
compatibility.[6]

Biological Activity and Applications

4-Chloro-3',4'-dimethoxybenzophenone is known as an intermediate in the synthesis of
Dimethomorph-d8, which is a labeled agricultural fungicide.[3] This suggests its utility in the
agrochemical industry. Direct biological activity or its effects on signaling pathways have not
been reported in the reviewed literature.

Safety Information

o Hazard Statements: Very toxic to aquatic life with long-lasting effects.[2]

e Precautionary Statements: This material and its container must be disposed of as hazardous
waste. Avoid release to the environment.[2]

This technical guide provides a summary of the currently available information on 4-Chloro-
3',4'-dimethoxybenzophenone. Researchers and scientists are encouraged to consult the cited
literature for further details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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